Cas no 1247885-40-0 (2,3-Difluoro-5-nitrobenzonitrile)
1247885-40-0 structure
Product Name:2,3-Difluoro-5-nitrobenzonitrile
CAS No:1247885-40-0
MF:C7H2F2N2O2
MW:184.099788188934
MDL:MFCD24038781
CID:842826
PubChem ID:58077015
Update Time:2025-04-19
2,3-Difluoro-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-5-nitrobenzonitrile
- 3,4-difluoro-5-nitrobenzonitrile
- Benzonitrile, 2,3-difluoro-5-nitro-
- XH1082
- 1247885-40-0
- AKOS016012486
- SCHEMBL505035
- DB-329565
- SREQFLXKAOEIEW-UHFFFAOYSA-N
- DTXSID40728756
- MFCD24038781
- AS-33310
- CS-0157905
-
- MDL: MFCD24038781
- Inchi: 1S/C7H2F2N2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H
- InChI Key: SREQFLXKAOEIEW-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#N)C=C(C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 184.00843363g/mol
- Monoisotopic Mass: 184.00843363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.6Ų
2,3-Difluoro-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-50mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 50mg |
641CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-250mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 250mg |
2255CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-200mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 200mg |
1354.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-100mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 50mg |
564.0CNY | 2021-07-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D895081-100mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 100mg |
¥846.00 | 2022-01-12 | |
| abcr | AB450214-250 mg |
2,3-Difluoro-5-nitrobenzonitrile; . |
1247885-40-0 | 250MG |
€272.60 | 2023-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D895081-250mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 250mg |
¥1,692.90 | 2022-01-12 | |
| eNovation Chemicals LLC | Y1225173-1g |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 95% | 1g |
$500 | 2024-06-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55075-250mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 250mg |
¥1134.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55075-1g |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 1g |
¥3061.0 | 2024-07-18 |
2,3-Difluoro-5-nitrobenzonitrile Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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